10.1039/PG891150B001 | The Institute of Chemistry of Great Britain and Ireland. Proceedings. Part III. 1891

The Institute of Chemistry of Great Britain and Ireland. Proceedings. Part III. 1891

Proceedings of the Institute of Chemistry of Great Britain and Ireland Pub Date: DOI: 10.1039/PG891150B001

Abstract

The first page of this article is displayed as the abstract.

The Institute of Chemistry of Great Britain and Ireland. Proceedings. Part III. 1891

Share View Original Text

Recommended Literature

[1] Aluminum borohydride–ethylenediamine as a hydrogen storage candidate† Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui GuoRSC Adv., 2015,5, 105618-105621 10.1039/C5RA20005A
[2] Stacking-enriched magneto-transport properties of few-layer graphenes Thi-Nga Do,Cheng-Peng Chang,Po-Hsin Shih,Jhao-Ying Wu,Ming-Fa LinPhys. Chem. Chem. Phys., 2017,19, 29525-29533 10.1039/C7CP05614A
[3] Oxygen reduction reaction mechanism on a phosporus-doped pyrolyzed graphitic Fe/N/C catalyst† Apresio K. Fajrial,Fiki T. Akbar,Dedy H. B. WicaksonoNew J. Chem., 2019,43, 11408-11418 10.1039/C9NJ02118C
[4] Theoretical study on the reaction of triallyl isocyanurate in the UV radiation cross-linking of polyethylene Hong Zhao,Junqi Chen,Hui Zhang,Yan Shang,Xuan Wang,Zesheng LiRSC Adv., 2017,7, 37095-37104 10.1039/C7RA05535H
[5] Contents list Med. Chem. Commun., 2011,2, 679-688 10.1039/C1MD90028E
[6] Impact of Na2MoO4 nanolayers autogenously formed on tunnel-type Na0.44MnO2† Ji Ung Choi,Jae Hyeon Jo,Chang-Heum Jo,Min Kyoung Cho,Yun Ji Park,Hitoshi Yashiro,Seung-Taek MyungJ. Mater. Chem. A, 2019,7, 13522-13530 10.1039/C9TA03844B
[7] The mechanism of the photo-oxidation of gaseous alkyl halides Trans. Faraday Soc., 1931,27, 468-474 10.1039/TF9312700468
[8] Magnetically responsive colloidal crystals with angle-independent gradient structural colors in microfluidic droplet arrays† Changmin Shao,Yalan Zhang,Dong Ni,Tiantian Kong,Yuanjin ZhaoNanoscale, 2019,11, 12898-12904 10.1039/C9NR04011K
[9] Determination of silicon in fine gold by solution and solid sample graphite furnace atomic absorption spectrometry and inductively coupled plasma atomic emission spectrometry J. Anal. At. Spectrom., 1994,9, 451-455 10.1039/JA9940900451
[10] Mössbauer quadrupole splittings in low-spin iron(II) complexes Chem. Commun. (London), 1968, 1374-1375 10.1039/C19680001374

Journal Name：Proceedings of the Institute of Chemistry of Great Britain and Ireland

Research Products

2,3,3,3-Tetrafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(perfluoropropoxy)propoxy)propan-1-ol

CAS no.: 14548-74-4
b-D-Glucopyranose,2-deoxy-2-[(trichloroacetyl)amino]-, 1,3,4,6-tetraacetate (9CI)

CAS no.: 10353-00-1
trans,trans-4-n-Propyl-4-4-(trifluoromethoxy)phenylbicyclohexyl

CAS no.: 133937-72-1
Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside

CAS no.: 10343-15-4
Methyl 6-bromo-1H-indole-4-carboxylate

CAS no.: 107650-22-6
4-(1,2,3-Thiadiazol-4-yl)phenylacetonitrile

CAS no.: 175205-46-6
Cytidine, 5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI)

CAS no.: 118374-59-7
6-bromo-2-methyl-indan-1-one

CAS no.: 176088-59-8
UDP-D-galactose disodium salt

CAS no.: 137868-52-1
1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester

CAS no.: 194350-95-3